Cas no 1429056-45-0 (5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride)
5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride
- 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride
- 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride
- AKOS016000332
- 1429056-45-0
- CS-W000012
- A885078
- DB-242191
- 5H,6H,7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE DIHYDROCHLORIDE
- DTXSID30855626
- AMY35048
- SB40599
- 5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazine--hydrogen chloride (1/2)
- 5,6,7,8-TETRAHYDRO-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE 2HCL
- 5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazinedihydrochloride
- 5,6,7,8-Tetrahydro-[1,2,4]triazolo-[4,3-a]pyrazine dihydrochloride
- DS-5032
- C5H10Cl2N4
- MFCD23701368
-
- MDL: MFCD23701368
- Inchi: 1S/C5H8N4.2ClH/c1-2-9-4-7-8-5(9)3-6-1;;/h4,6H,1-3H2;2*1H
- InChI Key: AUQOBLTVALDIRP-UHFFFAOYSA-N
- SMILES: Cl.Cl.N12C=NN=C1CNCC2
Computed Properties
- Exact Mass: 196.02800
- Monoisotopic Mass: 196.0282517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.7Ų
Experimental Properties
- PSA: 42.74000
- LogP: 1.31410
5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,Room Temperature
5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H174171-1g |
5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride |
1429056-45-0 | 97% | 1g |
¥766.90 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH189-1g |
5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride |
1429056-45-0 | 97% | 1g |
1344.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH189-200mg |
5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride |
1429056-45-0 | 97% | 200mg |
436.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH189-50mg |
5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride |
1429056-45-0 | 97% | 50mg |
182.0CNY | 2021-08-04 | |
| TRC | T795513-100mg |
5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazine Dihydrochloride |
1429056-45-0 | 100mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T795513-500mg |
5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazine Dihydrochloride |
1429056-45-0 | 500mg |
$ 230.00 | 2022-06-02 | ||
| TRC | T795513-1g |
5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazine Dihydrochloride |
1429056-45-0 | 1g |
$ 340.00 | 2022-06-02 | ||
| abcr | AB440571-250 mg |
5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride, 97%; . |
1429056-45-0 | 97% | 250MG |
€149.10 | 2022-06-10 | |
| abcr | AB440571-1 g |
5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride, 97%; . |
1429056-45-0 | 97% | 1g |
€280.50 | 2022-06-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T941427-100mg |
5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride |
1429056-45-0 | 97% | 100mg |
¥178.20 | 2022-08-31 |
5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride
5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine; Dihydrochloride: A Comprehensive Overview
The compound 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine; dihydrochloride (CAS No. 1429056-45-0) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug discovery and materials science. The structure of this compound is characterized by a fused bicyclic system consisting of a triazolo ring and a pyrazine ring. The presence of the dihydrochloride counterion suggests that this compound is often studied or used in its hydrochloride salt form.
Recent studies have highlighted the unique properties of 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine; dihydrochloride in terms of its stability and reactivity under various conditions. Researchers have explored its synthesis pathways using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield but also enhanced the purity of the compound. The ability to synthesize this compound efficiently is crucial for its potential applications in pharmaceuticals and agrochemicals.
One of the most promising aspects of 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine; dihydrochloride is its role as a building block in medicinal chemistry. Its structure allows for easy functionalization at multiple positions on the bicyclic system. This feature makes it an ideal candidate for designing bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases. Recent findings indicate that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer progression.
In addition to its medicinal applications, 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,a-b]pyrazine; dihydrochloride has shown potential in materials science. Its rigid bicyclic structure contributes to its stability under harsh conditions such as high temperatures and acidic environments. This property makes it a suitable candidate for use in high-performance materials like polymers and ceramics.
The chemical stability and reactivity of 5,tetrahydro-[1,a-b]triazolo[4,a-bb-bb-pyrazine; dihydrochloride have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies provide insights into the electronic structure and bonding patterns within the molecule. Such information is invaluable for predicting its behavior in different chemical environments and optimizing its use in various applications.
Furthermore,5,tetrahydro-[1,a-bb-bb-pyrazine; dihydrochloride has been investigated for its role in catalysis. Its ability to act as a catalyst in organic reactions has been demonstrated through experiments involving asymmetric synthesis and enantioselective reactions. This opens up new avenues for green chemistry approaches where efficient catalysts are required to minimize waste and reduce environmental impact.
Despite its numerous advantages,5,tetrahydro-[1,a-bb-bb-pyrazine; dihydrochloride also presents certain challenges that need to be addressed for large-scale applications. Issues such as scalability of synthesis methods and cost-effectiveness remain critical factors that influence its commercial viability.
In conclusion,5,tetrahydro-[1,a-bb-bb-pyrazine; dihydrochloride (CAS No 1429056-45-0) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it an attractive target for research aimed at advancing drug discovery and material development.
1429056-45-0 (5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine;dihydrochloride) Related Products
- 1159530-92-3(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carbaldehyde)
- 345311-09-3(5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine)
- 945262-31-7({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methanol)
- 886886-04-0(3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine)
- 791777-96-3(3-ethyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine)
- 837430-14-5(5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride)
- 486460-18-8(1,2,4-Triazolo[4,3-a]pyrazine,3-ethyl-5,6,7,8-tetrahydro-, hydrochloride (1:1))
- 1260826-85-4(3-Methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride)
- 933721-41-6(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-A][1,4]diazepine)
- 952182-05-7(3-(propan-2-yl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine)